Cas no 2138146-38-8 (Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate)

• Product Name: Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate
• CAS No: 2138146-38-8
• MF: C₁₄H₁₃ClFNO₂
• MW: 281.709926366806
• CID: 5984986
• PubChem ID: 165795129
• Update Time: 2025-11-01

Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-732147
• 2138146-38-8
• methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate
• Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate

• Inchi： 1S/C14H13ClFNO2/c1-7(14(18)19-3)10-6-12(15)17-13-8(2)11(16)5-4-9(10)13/h4-7H,1-3H3
• InChI Key： KQJNZIXJFHWMGR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC(=C(C)C2=N1)F)C(C(=O)OC)C

Computed Properties

• Exact Mass: 281.0618845g/mol
• Monoisotopic Mass: 281.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate

Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate (CAS No. 2138146-38-8): A Comprehensive Overview

Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate, identified by its CAS number 2138146-38-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a quinoline core with specific fluorinated and chlorinated substituents, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The structural attributes of this compound make it a promising candidate for further exploration in developing novel therapeutic agents.

The molecular structure of Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate consists of a quinoline ring system substituted with a chloro group at the 2-position, a fluoro group at the 7-position, and a methyl group at the 8-position. Additionally, the molecule is attached to a propanoate moiety at the 4-position of the quinoline ring. This specific arrangement of functional groups contributes to the unique chemical properties and reactivity of the compound, making it an attractive scaffold for synthetic modifications and biological evaluations.

In recent years, there has been a growing interest in quinoline derivatives due to their diverse biological activities. Quinolines and their analogs have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The presence of electron-withdrawing groups such as chloro and fluoro substituents can enhance the metabolic stability and binding affinity of these compounds towards biological targets. Moreover, the propanoate side chain provides a versatile handle for further chemical modifications, allowing for the development of more complex derivatives with tailored pharmacological profiles.

One of the most compelling aspects of Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate is its potential as a building block for drug discovery. The quinoline core is well-documented for its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. The specific substitution pattern on the quinoline ring can be fine-tuned to optimize binding interactions and improve pharmacokinetic properties. For instance, the chloro group can enhance lipophilicity, while the fluoro group can improve metabolic stability and binding affinity.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic clearance. The incorporation of fluorine atoms into drug candidates has been shown to improve their bioavailability and therapeutic efficacy. In particular, fluoroquinolines have been widely used in clinical practice for their broad-spectrum antimicrobial activity. The compound Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate embodies these principles by incorporating both chloro and fluoro substituents into its structure.

The propanoate moiety in Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate also offers opportunities for further functionalization. This side chain can be used to introduce additional pharmacophores or to modify physicochemical properties such as solubility and membrane permeability. For example, esterification or amidation of the propanoate group can lead to new derivatives with enhanced bioavailability or targeted delivery properties.

From a synthetic perspective, Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functional group interconversions and regioselective substitutions on the quinoline ring. Advanced synthetic methodologies such as cross-coupling reactions, metal-catalyzed transformations, and palladium-mediated couplings are often employed to construct the desired framework efficiently. The successful synthesis of this compound not only demonstrates the synthetic prowess but also provides valuable insights into developing similar quinoline derivatives.

The biological evaluation of Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yl)propanoate is crucial for understanding its potential therapeutic applications. Preliminary studies have suggested that this compound exhibits promising activities against various biological targets. For instance, it has shown inhibitory effects on certain enzymes implicated in cancer cell proliferation and inflammation. Additionally, preliminary pharmacokinetic studies indicate that this compound has favorable properties such as good solubility and reasonable metabolic stability.

In conclusion, Methyl 2-(2-chloro-7-fluoro-8-methylquinolin-4-yloxy)propanoate (CAS No. 2138146-38-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents on the quinoline ring makes it an attractive scaffold for developing novel therapeutic agents. Further research is warranted to fully explore its biological activities and optimize its pharmacological properties for clinical applications.